Cas no 1806747-49-8 (Ethyl 5-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate)

Ethyl 5-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structure features multiple electron-withdrawing groups, including trifluoromethoxy and trifluoromethyl substituents, which enhance its reactivity and stability in synthetic applications. The ethoxycarbonyl group at the 3-position further increases its versatility as an intermediate for functionalization. This compound is particularly valuable in the development of bioactive molecules due to its ability to modulate lipophilicity and metabolic stability. Its well-defined synthetic route and high purity make it a reliable building block for advanced heterocyclic chemistry.

Ethyl 5-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate structure

1806747-49-8 structure

Product Name:Ethyl 5-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate

CAS No:1806747-49-8

MF:C₁₁H₉F₆NO₄

MW:333.183884382248

CID:4842154

Update Time:2025-05-20

Ethyl 5-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate
- Inchi： 1S/C11H9F6NO4/c1-3-21-9(19)6-7(10(12,13)14)5(20-2)4-18-8(6)22-11(15,16)17/h4H,3H2,1-2H3
- InChI Key： UJKBATIHRKRJRS-UHFFFAOYSA-N
- SMILES： FC(C1C(=CN=C(C=1C(=O)OCC)OC(F)(F)F)OC)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 386
XLogP3: 3.4
Topological Polar Surface Area: 57.6

Ethyl 5-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029083517-1g	Ethyl 5-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate	1806747-49-8	97%	1g	$1,460.20	2022-03-31

Ethyl 5-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate Related Literature

1. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Additional information on Ethyl 5-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate

Comprehensive Overview of Ethyl 5-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1806747-49-8)

The compound Ethyl 5-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1806747-49-8) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring methoxy, trifluoromethoxy, and trifluoromethyl substituents, makes it a valuable intermediate for synthesizing advanced bioactive molecules. Researchers and industry professionals are increasingly exploring its potential due to its enhanced stability and reactivity under various conditions.

In recent years, the demand for fluorinated pyridine compounds like Ethyl 5-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate has surged, driven by their applications in drug discovery and crop protection. The incorporation of fluorine atoms into organic molecules often improves their lipophilicity, metabolic stability, and binding affinity, making them indispensable in modern medicinal chemistry. This compound, in particular, is being studied for its potential role in developing next-generation therapeutics targeting central nervous system disorders and inflammatory diseases.

From a synthetic perspective, CAS No. 1806747-49-8 is notable for its versatile reactivity, allowing chemists to functionalize the pyridine ring at multiple positions. This flexibility enables the creation of diverse heterocyclic scaffolds, which are crucial for designing small-molecule inhibitors and catalysts. Additionally, its ethyl ester group provides a convenient handle for further derivatization, facilitating the synthesis of carboxylic acids, amides, and other high-value intermediates.

The growing interest in sustainable chemistry has also highlighted the importance of Ethyl 5-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate. Researchers are investigating its use in green synthesis protocols, such as catalytic hydrogenation and microwave-assisted reactions, to minimize environmental impact. These efforts align with global trends toward eco-friendly manufacturing and reduced waste generation, making this compound a focal point for innovation in chemical processes.

Another area of exploration is the compound's potential in electronic materials. The trifluoromethyl and trifluoromethoxy groups contribute to its electron-withdrawing properties, which are desirable for developing organic semiconductors and light-emitting diodes (OLEDs). As the demand for flexible electronics and energy-efficient displays rises, CAS No. 1806747-49-8 could play a pivotal role in advancing these technologies.

In summary, Ethyl 5-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1806747-49-8) represents a cutting-edge chemical building block with broad applications across multiple industries. Its unique structural features, combined with its synthetic versatility, make it a subject of ongoing research and development. Whether in pharmaceuticals, agrochemicals, or advanced materials, this compound continues to demonstrate its value as a key intermediate in modern chemistry.